Cas no 20702-80-1 (3-[(S)-butylsulfinyl]-L-alanine)

• Product Name: 3-[(S)-butylsulfinyl]-L-alanine
• CAS No: 20702-80-1
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 1395689
• PubChem ID: 9574102
• Update Time: 2025-04-20

3-[(S)-butylsulfinyl]-L-alanine Chemical and Physical Properties

Names and Identifiers

• 3-[(S)-butylsulfinyl]-L-alanine
• LogP
• DTXSID00430520
• 3-[(S)-Butane-1-sulfinyl]-L-alanine
• 20702-80-1
• DB-314956

• Inchi： 1S/C7H15NO3S/c1-2-3-4-12(11)5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-,12-/m0/s1
• InChI Key： CBFHOPPJBYHALQ-QTTZVWFDSA-N
• SMILES： [S@@](C[C@@H](C(=O)O)N)(CCCC)=O

Computed Properties

• Exact Mass: 193.07735
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids